![molecular formula C11H11N3O4S B3845782 ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate](/img/structure/B3845782.png)
ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate
Overview
Description
“Ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate” is a compound that contains a benzimidazole moiety. Benzimidazole is a five-membered heterocyclic compound that possesses three carbon, two nitrogen, four hydrogen atoms, and two double bonds . It is known for its broad range of chemical and biological properties and is a key component in many bioactive heterocyclic compounds .
Molecular Structure Analysis
Benzimidazole contains two nitrogen atoms, one of which bears a hydrogen atom, and the other is called pyrrole type nitrogen . Due to the presence of a positive charge on either of the two nitrogen atoms, it shows two equivalent tautomeric forms . However, the specific molecular structure of “this compound” is not explicitly mentioned in the literature.
Chemical Reactions Analysis
Benzimidazole derivatives have been reported to show a variety of biological activities, such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal, and ulcerogenic activities . However, specific chemical reactions involving “this compound” are not detailed in the literature.
Physical and Chemical Properties Analysis
Benzimidazole is a white or colorless solid that is highly soluble in water and other polar solvents . However, the specific physical and chemical properties of “this compound” are not detailed in the literature.
Mechanism of Action
The mechanism of action of benzimidazole derivatives can vary widely depending on their specific structure and the biological activity being considered . However, the specific mechanism of action for “ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate” is not detailed in the literature.
Safety and Hazards
The safety and hazards associated with a compound depend on its specific structure and properties. While benzimidazole and its derivatives are used in a variety of drugs , the specific safety and hazards of “ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate” are not detailed in the literature.
Future Directions
Given the wide range of biological activities associated with benzimidazole derivatives , there is potential for further research into the properties and applications of “ethyl [(5-nitro-1H-benzimidazol-2-yl)thio]acetate”. However, specific future directions are not detailed in the literature.
Properties
IUPAC Name |
ethyl 2-[(6-nitro-1H-benzimidazol-2-yl)sulfanyl]acetate | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H11N3O4S/c1-2-18-10(15)6-19-11-12-8-4-3-7(14(16)17)5-9(8)13-11/h3-5H,2,6H2,1H3,(H,12,13) | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
UFDNLHGALVJTHI-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CSC1=NC2=C(N1)C=C(C=C2)[N+](=O)[O-] | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H11N3O4S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID50399592 | |
Record name | STK323950 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50399592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
281.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
89029-01-6 | |
Record name | STK323950 | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID50399592 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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